molecular formula C14H13N3S B8745941 Benzenamine, 2-[(1H-benzimidazol-2-ylthio)methyl]- CAS No. 104340-33-2

Benzenamine, 2-[(1H-benzimidazol-2-ylthio)methyl]-

Cat. No.: B8745941
CAS No.: 104340-33-2
M. Wt: 255.34 g/mol
InChI Key: VIDRTFCKVZQFTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzenamine, 2-[(1H-benzimidazol-2-ylthio)methyl]- is a useful research compound. Its molecular formula is C14H13N3S and its molecular weight is 255.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzenamine, 2-[(1H-benzimidazol-2-ylthio)methyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzenamine, 2-[(1H-benzimidazol-2-ylthio)methyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

104340-33-2

Molecular Formula

C14H13N3S

Molecular Weight

255.34 g/mol

IUPAC Name

2-(1H-benzimidazol-2-ylsulfanylmethyl)aniline

InChI

InChI=1S/C14H13N3S/c15-11-6-2-1-5-10(11)9-18-14-16-12-7-3-4-8-13(12)17-14/h1-8H,9,15H2,(H,16,17)

InChI Key

VIDRTFCKVZQFTK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)CSC2=NC3=CC=CC=C3N2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 9.0 g (60 mmole) of 2-mercaptobenzimidazole and 4.9 g (40 mmole) of 2-aminobenzyl alcohol were heated at 84° C. in a mixture of 45 ml of glacial acetic acid and 12.0 g (120 mmole) of sulfuric acid. After two hours an additional 1 g (8 mmole) of 2-aminobenzyl alcohol and 1 g of sulfuric acid were added. After one hour the reaction mixture was cooled and poured into cold benzenamine hemihydrate.
Quantity
9 g
Type
reactant
Reaction Step One
Quantity
4.9 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
1 g
Type
reactant
Reaction Step Two
Name
benzenamine hemihydrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
12 g
Type
reactant
Reaction Step Four
Quantity
45 mL
Type
solvent
Reaction Step Four

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